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Compound of Interest

Compound Name: DL-Homocystine

Cat. No.: B145815 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling chemical compounds such as DL-Homocystine.

Adherence to proper personal protective equipment (PPE) protocols, handling procedures, and

disposal plans is critical to minimize exposure and maintain a safe research environment. This

guide provides essential, immediate safety and logistical information for the proper

management of DL-Homocystine in the laboratory.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against chemical exposure. The

following table summarizes the recommended PPE for handling DL-Homocystine in various

laboratory settings.
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Handling

Solid/Powder

Form

Chemical safety

goggles or

eyeglasses with

side shields.[1]

Appropriate

protective gloves

(e.g., nitrile).[1]

[2]

Laboratory coat.

[1]

Use a

NIOSH/MSHA or

European

Standard EN 149

approved

respirator if

exposure limits

are exceeded or

if irritation or

other symptoms

are experienced.

[2] Work in a

chemical fume

hood or a well-

ventilated area.

[1][3]

Preparing

Solutions

(Dissolving)

Chemical safety

goggles.[1]

Appropriate

protective gloves

(e.g., nitrile).[1]

Laboratory coat.

[1]

Work in a

chemical fume

hood or a well-

ventilated area.

[1]

Handling

Solutions

Chemical safety

goggles or

eyeglasses with

side shields.[1]

Appropriate

protective gloves

(e.g., nitrile).[1]

Laboratory coat.

[1]

Not generally

required if

handled in a

well-ventilated

area.[1]

Operational and Disposal Plans
A systematic workflow is essential for minimizing risks associated with handling DL-
Homocystine. This includes proper storage, handling, and disposal procedures.

Storage:
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Store in a cool, dry, well-ventilated area away from incompatible substances.[4]

Keep the container tightly closed.[2][4]

Recommended storage temperatures can vary, with some sources suggesting refrigeration

(+2°C to +8°C) and protection from light, while others recommend -20°C for long-term

storage.[3][4]

Handling:

Avoid contact with skin, eyes, and personal clothing.[4]

Wash hands thoroughly after handling.[4]

Avoid breathing dust, vapor, mist, or gas.[2][4]

Use with adequate ventilation. Facilities should be equipped with an eyewash fountain and a

safety shower.[4][5]

Disposal: Proper disposal is crucial to prevent environmental contamination.

Solid Waste: Collect excess solid DL-Homocystine in a clearly labeled, sealed container

and dispose of it as chemical waste in accordance with institutional, local, and national

regulations.[1]

Liquid Waste: Collect solutions containing DL-Homocystine in a designated and labeled

waste container. Do not pour solutions down the drain. Dispose of the liquid waste container

through your institution's hazardous waste management program.[1]

Contaminated Materials: Items such as gloves, weigh boats, and paper towels that have

come into contact with DL-Homocystine should be placed in a sealed bag and disposed of

as chemical waste.[1]

Quantitative Safety Data
While specific occupational exposure limits (PEL, TLV, REL) for DL-Homocystine have not

been established by major regulatory bodies, it is recommended to handle it with care due to
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potential health effects.[2][4] To the best of current knowledge, the chemical, physical, and

toxicological properties have not been thoroughly investigated.[3]

Data Point Value Source

Acute Toxicity (Oral) Not classified [3]

Acute Toxicity (Dermal) Not classified [3]

Acute Toxicity (Inhalation) Not classified [3]

Skin Corrosion/Irritation Not classified [3]

Serious Eye Damage/Irritation Not classified [3]

LD50/LC50 Not available [2]

Potential Health Effects:

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[3]

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.[3]

Eye Contact: May cause eye irritation.[2][3]

Ingestion: May be harmful if swallowed.[3]

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for safely handling DL-
Homocystine, from preparation to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pim-resources.coleparmer.com/sds/02528.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI1ZzZhZTJ6c28xbmtrbGRxejlqaDVkMXZ0bG0xIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lENjAwXzQ1NC0yOS01X0RMLUhvbW9jeXN0ZWluZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUQ2MDBfNDU0LTI5LTVfREwtSG9tb2N5c3RlaW5lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--2877a2fd1b4a8fc5e3f3bab9eaae0bd94ef328c6/MetaSci_MSID600_454-29-5_DL-Homocysteine.pdf
https://isotope.com/product/attachment/DLM-8259-PK/DL-HOMOCYSTEINE%20%283%2C3%2C4%2C4-D4%2C%2098%25%29%20-%20DLM-8259%20-%20V.4.0%20-%20US%20-%20English%20US.pdf
https://isotope.com/product/attachment/DLM-8259-PK/DL-HOMOCYSTEINE%20%283%2C3%2C4%2C4-D4%2C%2098%25%29%20-%20DLM-8259%20-%20V.4.0%20-%20US%20-%20English%20US.pdf
https://isotope.com/product/attachment/DLM-8259-PK/DL-HOMOCYSTEINE%20%283%2C3%2C4%2C4-D4%2C%2098%25%29%20-%20DLM-8259%20-%20V.4.0%20-%20US%20-%20English%20US.pdf
https://isotope.com/product/attachment/DLM-8259-PK/DL-HOMOCYSTEINE%20%283%2C3%2C4%2C4-D4%2C%2098%25%29%20-%20DLM-8259%20-%20V.4.0%20-%20US%20-%20English%20US.pdf
https://isotope.com/product/attachment/DLM-8259-PK/DL-HOMOCYSTEINE%20%283%2C3%2C4%2C4-D4%2C%2098%25%29%20-%20DLM-8259%20-%20V.4.0%20-%20US%20-%20English%20US.pdf
https://isotope.com/product/attachment/DLM-8259-PK/DL-HOMOCYSTEINE%20%283%2C3%2C4%2C4-D4%2C%2098%25%29%20-%20DLM-8259%20-%20V.4.0%20-%20US%20-%20English%20US.pdf
https://pim-resources.coleparmer.com/sds/02528.pdf
https://isotope.com/product/attachment/DLM-8259-PK/DL-HOMOCYSTEINE%20%283%2C3%2C4%2C4-D4%2C%2098%25%29%20-%20DLM-8259%20-%20V.4.0%20-%20US%20-%20English%20US.pdf
https://isotope.com/product/attachment/DLM-8259-PK/DL-HOMOCYSTEINE%20%283%2C3%2C4%2C4-D4%2C%2098%25%29%20-%20DLM-8259%20-%20V.4.0%20-%20US%20-%20English%20US.pdf
https://pim-resources.coleparmer.com/sds/02528.pdf
https://isotope.com/product/attachment/DLM-8259-PK/DL-HOMOCYSTEINE%20%283%2C3%2C4%2C4-D4%2C%2098%25%29%20-%20DLM-8259%20-%20V.4.0%20-%20US%20-%20English%20US.pdf
https://isotope.com/product/attachment/DLM-8259-PK/DL-HOMOCYSTEINE%20%283%2C3%2C4%2C4-D4%2C%2098%25%29%20-%20DLM-8259%20-%20V.4.0%20-%20US%20-%20English%20US.pdf
https://www.benchchem.com/product/b145815?utm_src=pdf-body
https://www.benchchem.com/product/b145815?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for DL-Homocystine

Preparation

Handling

Cleanup & Disposal

Emergency Procedures

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Work Area
(Fume Hood/Ventilated Area)

Weigh Solid DL-Homocystine

Proceed to handling

Prepare Solution

Conduct Experiment

Segregate Waste
(Solid, Liquid, Contaminated PPE)

After experiment completion

Label Waste Containers

Store Waste Appropriately

Dispose via Approved
Hazardous Waste Program

Eye Contact:
Flush with water for 15 mins

Seek Medical Attention

Skin Contact:
Wash with soap and water

Inhalation:
Move to fresh air

Ingestion:
Rinse mouth, do not induce vomiting

Click to download full resolution via product page
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Caption: This diagram outlines the standard operating procedure for safely handling DL-
Homocystine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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